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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for BMS-911172 was found in the public

domain. The following guidance is based on general laboratory safety protocols for handling

solid chemical compounds of a similar nature and information gathered from supplier data

sheets. Researchers must always consult their institution's safety office and perform a risk

assessment before handling any new chemical.

BMS-911172 is a selective inhibitor of Adaptor Protein 2-Associated Kinase 1 (AAK1) with

potential applications in neuropathic pain research.[1][2][3][4] As with any research chemical,

proper handling and disposal are paramount to ensure the safety of laboratory personnel and

the environment.

Personal Protective Equipment (PPE) and Engineering
Controls
Given that BMS-911172 is a solid compound, the primary routes of exposure are inhalation of

dust particles and dermal contact. Therefore, a comprehensive approach to PPE and

engineering controls is essential.
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Control Measure Specification Rationale

Engineering Controls

Fume Hood

Use a certified chemical fume

hood for all weighing and

solution preparation activities.

To minimize inhalation of

airborne particles.

Personal Protective Equipment

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.

To protect eyes from dust

particles and splashes.

Hand Protection Nitrile gloves.

To prevent skin contact.

Change gloves immediately if

contaminated.

Lab Coat Standard laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be required for handling

large quantities or if there is a

risk of aerosolization. Consult

your institution's safety officer.

To prevent inhalation of fine

particles.

Operational Plans: Handling and Storage
Proper operational procedures are critical to minimize risk during the handling and storage of

BMS-911172.

Handling
Preparation: Before handling, ensure all necessary PPE is worn correctly and the chemical

fume hood is functioning properly.

Weighing: Carefully weigh the solid compound in a fume hood. Use a spatula to transfer the

powder and avoid creating dust.
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Dissolving: BMS-911172 is soluble in DMSO.[5] When preparing solutions, add the solvent

to the solid slowly to avoid splashing.

General Hygiene: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage
Parameter Recommendation

Temperature
Store the solid compound at -20°C for long-term

storage.

Container Keep in a tightly sealed, light-resistant container.

Incompatibilities
Information not available. Store away from

strong oxidizing agents as a general precaution.

Disposal Plan
All waste containing BMS-911172 must be treated as hazardous chemical waste. Follow your

institution's and local regulations for chemical waste disposal.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a designated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing BMS-911172 in a labeled, sealed hazardous

waste container. Do not pour down the drain.

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) after use.

Mechanism of Action and Signaling Pathway
BMS-911172 is a potent inhibitor of AAK1, a serine/threonine kinase that plays a crucial role in

clathrin-mediated endocytosis. AAK1 associates with the AP-2 complex and phosphorylates the

μ2 subunit, a key step in the internalization of cargo proteins from the cell surface. By inhibiting

AAK1, BMS-911172 disrupts this process. In the context of neuropathic pain, the inhibition of

AAK1 in the spinal cord is believed to be the primary mechanism of its analgesic effect.
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Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by BMS-911172.

Experimental Protocols
In Vitro AAK1 Inhibition Assay
This protocol is a general outline for assessing the inhibitory activity of BMS-911172 on AAK1

kinase.
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Materials:

Recombinant human AAK1 enzyme

AAK1 substrate (e.g., a peptide containing the phosphorylation site of the μ2 subunit of AP-

2)

ATP (Adenosine triphosphate)

BMS-911172

Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

Kinase-Glo® Luminescent Kinase Assay Kit (or similar detection reagent)

White, opaque 384-well plates

Plate reader capable of measuring luminescence

Procedure:

Compound Preparation: Prepare a serial dilution of BMS-911172 in DMSO. A typical starting

concentration might be 10 mM.

Assay Plate Preparation:

Add 5 µL of assay buffer to all wells.

Add 1 µL of the BMS-911172 dilution or DMSO (for control wells) to the appropriate wells.

Enzyme and Substrate Addition:

Prepare a solution of AAK1 enzyme and its substrate in assay buffer.

Add 5 µL of this solution to each well.

Initiation of Reaction:

Prepare a solution of ATP in assay buffer.
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Add 5 µL of the ATP solution to each well to start the kinase reaction.

Incubate the plate at 30°C for 1 hour.

Detection:

Equilibrate the Kinase-Glo® reagent to room temperature.

Add 15 µL of the Kinase-Glo® reagent to each well.

Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to

stabilize.

Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis:

The luminescent signal is inversely proportional to the amount of ATP remaining, which is

inversely proportional to the kinase activity.

Calculate the percent inhibition for each concentration of BMS-911172 relative to the

DMSO control.

Plot the percent inhibition against the logarithm of the BMS-911172 concentration and fit

the data to a dose-response curve to determine the IC₅₀ value.

This detailed guidance provides a foundation for the safe and effective use of BMS-911172 in a

research setting, emphasizing safety, proper handling, and a clear understanding of its

mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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